(6S+6S)-Peg7

• Molecular Formula: C54H66Cl2N10O9S2
• Molecular Weight: 1134.2 g/mol
• InChI: InChI=1S/C54H66Cl2N10O9S2/c1-33-35(3)76-53-47(33)49(39-7-11-41(55)12-8-39)59-43(51-63-61-37(5)65(51)53)31-45(67)57-15-17-69-19-21-71-23-25-73-27-29-75-30-28-74-26-24-72-22-20-70-18-16-58-46(68)32-44-52-64-62-38(6)66(52)54-48(34(2)36(4)77-54)50(60-44)40-9-13-42(56)14-10-40/h7-14,43-44H,15-32H2,1-6H3,(H,57,67)(H,58,68)/t43-,44-/m0/s1
• InChIKey: JNSLBXJNVHYNNW-CXNSMIOJSA-N

(6S+6S)-Peg7, also known as MT1 (CAS 2060573-82-0), is a bivalent chemical probe targeting BET bromodomains, with a molecular formula of C54H66Cl2N10O9S2 and a molecular weight of 1134.20 g/mol. It consists of two (S)-JQ1 warheads covalently linked by a heptaethylene glycol (PEG7) spacer, enabling intramolecular bivalent binding to tandem bromodomains of BRD4.

Understanding (6S+6S)-Peg7 (MT1): A Bivalent BET Bromodomain Inhibitor for Epigenetic Research

(6S+6S)-Peg7, also known as MT1 (CAS 2060573-82-0), is a bivalent chemical probe targeting BET bromodomains, with a molecular formula of C54H66Cl2N10O9S2 and a molecular weight of 1134.20 g/mol . It consists of two (S)-JQ1 warheads covalently linked by a heptaethylene glycol (PEG7) spacer, enabling intramolecular bivalent binding to tandem bromodomains of BRD4 [1]. The compound is typically supplied at ≥98% purity and is soluble in DMSO at 150 mg/mL [2].

+ Bivalent BRD4 probe with optimized PEG7 linker

+ Supports intramolecular tandem bromodomain engagement studies

+ High-purity (≥98%), DMSO-soluble for cell-based assays

• [1] Tanaka M, Roberts JM, Seo HS, et al. Design and characterization of bivalent BET inhibitors. Nat Chem Biol. 2016;12(12):1089-1096. doi:10.1038/nchembio.2209 View Source
• [2] Namiki-S Co., Ltd. MT1 Solubility Data. Retrieved from https://www.namiki-s.co.jp View Source

Why Generic Substitution of (6S+6S)-Peg7 (MT1) with Monovalent BET Inhibitors or Shorter-Linker Analogs Fails

Generic substitution of (6S+6S)-Peg7 with monovalent BET inhibitors like JQ1 or with shorter PEG linker variants fails because these alternatives lack the precise spatial arrangement required for simultaneous engagement of both bromodomains in BRD4. The PEG7 linker length and stereochemistry (6S+6S) have been empirically optimized to achieve intramolecular bivalent binding, resulting in an avidity effect that dramatically enhances cellular potency (>100-fold vs. JQ1) [1]. Shorter linkers (e.g., PEG1) fail to achieve this bivalent engagement, while heterodimeric variants exhibit poor pharmacokinetic stability due to metabolically labile ester moieties [2]. Thus, interchange with superficially similar compounds compromises both potency and in vivo utility.

Target: (6S+6S)-Peg7 (MT1) Bivalent probe engaging both BRD4 bromodomains

Substitute: Monovalent JQ1 Lacks avidity-driven binding; cellular activity may be substantially lower

Target: Optimized PEG7 linker Provides sufficient reach for dual bromodomain binding

Substitute: Shorter PEG1 linker analogs Insufficient spatial arrangement; bivalent mechanism may be lost

Target: Biostable amide linker Resists metabolic cleavage in vivo

Substitute: Heterodimeric ester-containing analogs Ester labile groups may reduce plasma stability and in vivo exposure

• [1] Tanaka M, Roberts JM, Seo HS, et al. Design and characterization of bivalent BET inhibitors. Nat Chem Biol. 2016;12(12):1089-1096. doi:10.1038/nchembio.2209 View Source
• [2] Tanaka M, Roberts JM, Seo HS, et al. Design and characterization of bivalent BET inhibitors. Nat Chem Biol. 2016;12(12):1089-1096. doi:10.1038/nchembio.2209 View Source

Quantitative Differentiation of (6S+6S)-Peg7 (MT1) vs. Comparators: A Data-Driven Procurement Guide

Cellular Potency: >100-Fold Increase Over Monovalent JQ1

(6S+6S)-Peg7 (MT1) exhibits >100-fold greater potency in cellular assays compared to the monovalent BET inhibitor JQ1 [1]. This enhancement is attributed to the bivalent binding mode enabled by the PEG7 linker, which engages both bromodomains of BRD4 intramolecularly, creating an avidity effect [2].

Cellular Potency Gain

Head-to-head

>100-fold

Supports avidity-driven bivalent binding context

MV4;11 AML cell viability assays vs. JQ1 baseline

Evidence Dimension	Cellular potency (fold change relative to JQ1)
Target Compound Data	>100-fold more potent than JQ1
Comparator Or Baseline	JQ1 (monovalent BET inhibitor) = 1× baseline
Quantified Difference	>100-fold increase in potency
Conditions	MV4;11 acute myeloid leukemia cells, cell viability/proliferation assays

Why This Matters

This >100-fold potency advantage translates directly to lower effective concentrations in cellular experiments, reducing off-target risks and enabling more robust target engagement studies.

• [1] Tanaka M, Roberts JM, Seo HS, et al. Design and characterization of bivalent BET inhibitors. Nat Chem Biol. 2016;12(12):1089-1096. doi:10.1038/nchembio.2209 View Source
• [2] Protein Data Bank in Europe. MT1 entry. Retrieved from https://www.ebi.ac.uk View Source

Biochemical IC50: Sub-Nanomolar Affinity for BRD4(1)

In biochemical AlphaScreen assays, (6S+6S)-Peg7 (MT1) inhibits BRD4(1) with an IC50 of 3.09 nM, whereas the monovalent comparator JQ1 exhibits an IC50 of 21 nM [1]. This represents a ~6.8-fold improvement in biochemical potency.

BRD4(1) IC50

Head-to-head

3.09 nM

Supports target-engagement assay interpretation

AlphaScreen; JQ1 IC50 = 21 nM

Evidence Dimension	BRD4(1) inhibition (IC50)
Target Compound Data	IC50 = 3.09 nM
Comparator Or Baseline	JQ1 IC50 = 21 nM
Quantified Difference	~6.8-fold lower IC50
Conditions	AlphaScreen luminescence proximity assay

Why This Matters

Sub-nanomolar biochemical potency ensures robust target engagement even at low compound concentrations, critical for probe compound studies and for minimizing non-specific effects.

• [1] Tanaka M, Roberts JM, Seo HS, et al. Design and characterization of bivalent BET inhibitors. Nat Chem Biol. 2016;12(12):1089-1096. doi:10.1038/nchembio.2209 View Source

In Vivo Efficacy: Significant Delay in Leukemia Progression vs. JQ1

In a leukemia xenograft mouse model, (6S+6S)-Peg7 (MT1) administered at 44.2 and 22.1 µmol/kg intraperitoneally daily for 14 days significantly delayed leukemia progression compared to JQ1 (P < 0.05) [1]. This in vivo advantage is consistent with its improved cellular potency and pharmacokinetic profile.

In Vivo Model Response

Head-to-head

MT1 (22.1–44.2 µmol/kg)

Significant delay (P

JQ1 (equiv. doses)

No significant delay vs. vehicle

Supports model-response endpoint context

Leukemia xenograft, 14-day IP dosing

Plasma Half-Life

Head-to-head

t1/2 2.70 h

Supports in vivo exposure-model review

Mouse PK; ester-containing analogs show shorter half-life

Linker Length Impact

Reported

PEG7 (MT1)

>100-fold potency gain vs. JQ1

PEG1 analog

No improvement over JQ1

Supports linker-length SAR studies

MV4;11 cell proliferation context

Evidence Dimension	Leukemia progression delay
Target Compound Data	Significant delay (P < 0.05) at 44.2 and 22.1 µmol/kg
Comparator Or Baseline	JQ1 at equivalent doses (no significant delay vs. vehicle)
Quantified Difference	Qualitative improvement: significant vs. non-significant
Conditions	Leukemia xenograft model, 14-day intraperitoneal dosing

Why This Matters

Demonstration of in vivo efficacy validates the compound's utility as a chemical probe for BET bromodomain biology in animal models, a critical requirement for translational research programs.

• [1] Tanaka M, Roberts JM, Seo HS, et al. Design and characterization of bivalent BET inhibitors. Nat Chem Biol. 2016;12(12):1089-1096. doi:10.1038/nchembio.2209 View Source

Pharmacokinetic Stability: Improved Half-Life Over Shorter-Linker Bivalent Analogs

(6S+6S)-Peg7 (MT1) was specifically optimized for biostability. It lacks the metabolically labile ester moieties present in earlier heterodimeric bivalent inhibitors like (6S+2S)-PEG1, resulting in a markedly improved plasma half-life [1]. MT1 exhibits a terminal half-life of 2.70 hours in mice, whereas the (6S+2S)-PEG1 analog had an extremely short half-life [2].

Plasma Half-Life

Head-to-head

t1/2 2.70 h

Supports in vivo exposure-model review

Mouse PK; ester-containing analogs show shorter half-life

Evidence Dimension	Plasma half-life (t1/2)
Target Compound Data	Terminal t1/2 = 2.70 h
Comparator Or Baseline	(6S+2S)-PEG1: extremely short half-life (exact value not reported)
Quantified Difference	Qualitatively longer half-life; ester-free design
Conditions	Mouse pharmacokinetic study

Why This Matters

Improved PK stability enables reliable in vivo dosing and ensures consistent target engagement over time, a prerequisite for chronic animal studies and translational relevance.

• [1] Tanaka M, Roberts JM, Seo HS, et al. Design and characterization of bivalent BET inhibitors. Nat Chem Biol. 2016;12(12):1089-1096. doi:10.1038/nchembio.2209 View Source
• [2] Anjiechem. MT1 Product Datasheet. Retrieved from https://www.anjiechem.com View Source

Linker Length Optimization: PEG7 Confers Optimal Bivalent Engagement vs. Shorter PEG1 Linker

Comparative analysis of linker length reveals that the (6S+6S)-PEG1 analog (with a single ethylene glycol unit) showed no improvement in biochemical or cellular activity over JQ1, failing to achieve bivalent binding [1]. In contrast, the PEG7 linker in MT1 provides sufficient reach to engage both bromodomains intramolecularly, resulting in the observed >100-fold cellular potency gain [2].

Linker Length Impact

Reported

PEG7 (MT1)

>100-fold potency gain vs. JQ1

PEG1 analog

No improvement over JQ1

Supports linker-length SAR studies

MV4;11 cell proliferation context

Evidence Dimension	Cellular potency relative to JQ1
Target Compound Data	>100-fold increase in potency
Comparator Or Baseline	(6S+6S)-PEG1: no improvement over JQ1
Quantified Difference	>100-fold vs. no improvement
Conditions	MV4;11 cell proliferation assays

Why This Matters

The PEG7 linker is not arbitrary; it is the optimized length required for functional bivalency. Shorter PEG linkers do not recapitulate the potency or mechanism of MT1, making MT1 the definitive probe for bivalent BET inhibition studies.

• [1] Tanaka M, Roberts JM, Seo HS, et al. Design and characterization of bivalent BET inhibitors. Nat Chem Biol. 2016;12(12):1089-1096. doi:10.1038/nchembio.2209 View Source
• [2] Tanaka M, Roberts JM, Seo HS, et al. Design and characterization of bivalent BET inhibitors. Nat Chem Biol. 2016;12(12):1089-1096. doi:10.1038/nchembio.2209 View Source

Optimal Application Scenarios for (6S+6S)-Peg7 (MT1) in Academic and Industrial Research

Investigating the Functional Consequences of Bivalent BRD4 Engagement

Researchers seeking to differentiate between monovalent and bivalent BRD4 inhibition should use MT1 as the gold-standard bivalent probe. Its >100-fold enhanced cellular potency and validated intramolecular binding mode provide a robust tool for studying avidity-driven epigenetic regulation [1]. This scenario is particularly relevant for groups exploring multivalency in chromatin biology and transcription.

In Vivo Validation of BET Bromodomain as a Therapeutic Target in Leukemia

For in vivo pharmacology studies in hematological malignancies, MT1 offers a significant advantage over JQ1 due to its improved potency and PK profile. The compound has demonstrated significant delay of leukemia progression in xenograft models at well-tolerated doses (22.1-44.2 µmol/kg), making it suitable for preclinical proof-of-concept studies [1].

Structure-Activity Relationship (SAR) Studies of Bivalent Inhibitor Linkers

Medicinal chemistry teams optimizing bivalent inhibitor scaffolds can use MT1 as a benchmark for linker length and composition. The comparative data showing that PEG7 (MT1) outperforms PEG1 and heterodimeric linkers in both potency and PK provide a reference point for designing next-generation bivalent probes [1].

Chemical Probe Qualification for BET Bromodomain Target Engagement Assays

MT1 meets the criteria of a high-quality chemical probe: sub-nanomolar biochemical potency, validated cellular target engagement, >100-fold selectivity window in functional assays, and acceptable PK for in vivo use [1]. It is the compound of choice for CETSA, NanoBRET, or other target engagement assays requiring a potent and selective BET family inhibitor.

Application

Selection Property

Validation Focus

BRD4 bivalent engagement mechanism studies

Bivalent binding mode characterization

Avidity-driven cellular target engagement

In vivo BET bromodomain model-response studies

Model-response endpoint context

Leukemia xenograft progression monitoring

Linker structure-activity relationship (SAR) design

Linker-length activity relationship

Potency and biostability comparison

Target engagement assay probe development

Biochemical and cellular potency context

BRD4 bromodomain selectivity profiling

• [1] Tanaka M, Roberts JM, Seo HS, et al. Design and characterization of bivalent BET inhibitors. Nat Chem Biol. 2016;12(12):1089-1096. doi:10.1038/nchembio.2209 View Source